N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-3,5-DIMETHOXYBENZAMIDE

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C22H19N3O3/c1-27-17-11-15(12-18(13-17)28-2)22(26)23-16-9-7-14(8-10-16)21-24-19-5-3-4-6-20(19)25-21/h3-13H,1-2H3,(H,23,26)(H,24,25)
• InChI Key: NMASMBWBAZCNKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3)OC
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

MMV019124 is a compound identified from the Medicines for Malaria Venture Box, which is a collection of compounds with potential antimalarial activity. This compound has shown significant inhibitory effects against the in vitro growth of Babesia divergens, a blood-borne parasite of veterinary and zoonotic importance .

Chemical Reactions Analysis

MMV019124 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

MMV019124 has several scientific research applications, including:

Chemistry: It is used as a reference compound in the study of antimalarial agents.

Biology: It is used in the study of the life cycle and biology of Babesia divergens.

Medicine: It has potential therapeutic applications in the treatment of babesiosis and other parasitic infections.

Industry: It is used in the development of new antimalarial drugs and other pharmaceuticals

Mechanism of Action

The mechanism of action of MMV019124 involves the inhibition of the growth of Babesia divergens. The compound targets specific molecular pathways and proteins essential for the survival and replication of the parasite. The exact molecular targets and pathways involved are still under investigation, but it is believed to interfere with the parasite’s metabolic processes .

Comparison with Similar Compounds

MMV019124 is structurally similar to several other compounds in the Medicines for Malaria Venture Box, including:

Atovaquone: An antimalarial drug that inhibits the mitochondrial electron transport chain.

Diminazene aceturate: A drug used to treat trypanosomiasis and babesiosis.

Imidocarb dipropionate: A drug used to treat babesiosis and anaplasmosis. MMV019124 is unique in its high selectivity and potency against Babesia divergens compared to these similar compounds